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Compound of Interest

Compound Name: Tris(dimethylamino)chlorosilane

Cat. No.: B079415 Get Quote

An In-depth Technical Guide to the Safe Handling of Tris(dimethylamino)chlorosilane

This guide provides comprehensive safety information for Tris(dimethylamino)chlorosilane
(CAS No: 13307-05-6), intended for researchers, scientists, and professionals in drug

development. The following sections detail the material's properties, hazards, handling

procedures, and emergency protocols, based on available Safety Data Sheets (SDS).

Quantitative Data Summary
The physical, chemical, and toxicological properties of Tris(dimethylamino)chlorosilane are

summarized below. This data is essential for understanding its behavior and potential hazards

in a laboratory setting.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₆H₁₈ClN₃Si [1]

Molecular Weight 195.77 g/mol [1]

Appearance Colorless liquid [2]

Melting Point 2.5-3.5 °C [1]

Boiling Point 78 °C @ 14 mmHg [1][3]

Density 0.973 g/mL at 25 °C [3]

Flash Point 58.9 °C (138.0 °F) - closed cup

Storage Temperature 2-8°C

Table 2: Toxicological Data
Note: The following data is for the related compound Tris(dimethylamino)silane (CAS 15112-

89-7), as specific toxicity data for the chlorosilane variant is limited in the provided results. This

data should be used as an indicator of potential hazards.

Parameter Route Species Value Source

LD50 Oral Rat 595 mg/kg [4]

LC50 Inhalation Rat 38 ppm / 4 hours [4]

Hazard Identification and Control
Tris(dimethylamino)chlorosilane is classified as a flammable liquid that causes severe skin

burns and eye damage. It reacts vigorously with water and moisture, liberating flammable and

irritating fumes of dimethylamine.[5][6]

Hazard and Personal Protective Equipment (PPE)
Protocol
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The logical workflow for selecting appropriate PPE is based on the inherent hazards of the

substance.

Identified Hazards

Required Personal Protective Equipment (PPE)

H226: Flammable liquid and vapor

Respiratory Protection

NIOSH-certified combination organic vapor - amine gas respirator
 Vapors are flammable 

 and irritating 

H314: Causes severe skin burns and eye damage

Hand Protection

Neoprene or nitrile rubber gloves
 Avoid skin contact 

Eye Protection

Chemical goggles or face shield. Do not wear contact lenses.

 Avoid eye contact 

Body Protection

Wear suitable protective clothing

 Avoid skin contact 

Click to download full resolution via product page

Caption: Hazard to PPE selection workflow.

Experimental and Handling Protocols
Strict adherence to the following protocols is mandatory to ensure safety.

Safe Handling and Storage Protocol
Ventilation: Always handle the material in a well-ventilated area or under a chemical fume

hood.[5]

Inert Atmosphere: The substance is stable in sealed containers under a dry, inert

atmosphere.[5][6] It reacts with water and moisture.[5][6]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use

explosion-proof electrical equipment and only non-sparking tools.[5]
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Grounding: Proper grounding and bonding procedures must be followed to prevent static

discharge.[5]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[5]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[5] Store

locked up and away from incompatible materials such as acids, alcohols, and oxidizing

agents.[5][6]

Chemical Storage and Incompatibility
The diagram below illustrates the necessary storage conditions and highlights materials that

are incompatible with Tris(dimethylamino)chlorosilane.

Proper Storage Conditions Incompatible Materials (Keep Separate)

Tightly Sealed Container

Dry, Inert Atmosphere

Cool, Well-Ventilated Area

Store Locked Up

Water / Moisture Acids Alcohols Oxidizing Agents

Tris(dimethylamino)chlorosilane

 Store In  Reacts Violently With  Incompatible With  Incompatible With  Incompatible With 

Click to download full resolution via product page
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Caption: Storage conditions and chemical incompatibilities.

Emergency Protocols
Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures
The following flowchart details the necessary first-aid steps for various exposure routes.

Exposure Route

Immediate Actions

Medical Attention

Exposure Incident

Inhalation Skin Contact Eye ContactIngestion

1. Remove to fresh air.
2. Keep at rest.

1. Wash with plenty of soap and water.
2. Remove contaminated clothing.

1. Flush with water for at least 15 minutes.
2. Remove contact lenses if possible.

1. Rinse mouth.
2. Do NOT induce vomiting.

Seek medical advice if unwell. Get IMMEDIATE medical attention.

Click to download full resolution via product page

Caption: First-aid procedures for exposure incidents.

Detailed First-Aid Protocols:

Inhalation: Remove the victim to fresh air and keep them at rest in a comfortable breathing

position. If the person feels unwell, seek medical advice.[5]

Skin Contact: Immediately wash with plenty of soap and water. Remove all contaminated

clothing and seek immediate medical attention.[5]
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Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes. Remove

contact lenses if present and easy to do, and continue rinsing. Get immediate medical

attention.[5]

Ingestion: Rinse mouth. Never give anything by mouth to an unconscious person. Seek

medical advice if you feel unwell.[5]

Firefighting and Spill Response
The workflow for responding to a fire or spill involves securing the area, using appropriate

extinguishing or containment methods, and employing correct personal protective equipment.

In Case of Fire In Case of Spill

Emergency Event

Eliminate Ignition Sources Extinguish with Water Spray, Foam, CO2, or Dry Chemical DO NOT USE WATER DIRECTLY Wear full protective equipment, including respiratory protection

 Fire Detected 

Eliminate Ignition Sources & Evacuate Wear full PPE (see Hazard diagram) Contain spill with dikes or absorbents Collect with absorbent material using non-sparking tools Dispose in an appropriate container

 Spill Detected 

Click to download full resolution via product page

Caption: Workflow for fire and spill emergencies.

Detailed Firefighting and Spill Protocols:

Firefighting:

Suitable Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical.[5]

Unsuitable Media: Do not use a direct stream of water, as the material reacts with it.[5]

Hazards: The substance is a flammable liquid and vapor. Exposure to water or open flame

can produce irritating fumes of dimethylamine.[5]

Protective Actions: Exercise caution. Use water spray to cool exposed surfaces.

Firefighters must wear proper protective equipment, including respiratory protection, and

avoid all contact with the substance.[5]

Spill Cleanup:
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Personal Precautions: Eliminate all ignition sources immediately. Evacuate unnecessary

personnel. Wear the protective equipment described in the PPE section.[5]

Environmental Precautions: Prevent the spill from entering sewers or public waters.[5]

Containment and Cleaning: Contain the spill with dikes or absorbents. Clean up spills

promptly using an absorbent material. Use only non-sparking tools to collect the material

and place it in an appropriate container for disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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